![molecular formula C18H16Cl2F3N3O B2377513 1-[4-(3-Chlorophenyl)piperazino]-2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-ethanone CAS No. 691858-21-6](/img/structure/B2377513.png)
1-[4-(3-Chlorophenyl)piperazino]-2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-ethanone
Description
This compound is a complex organic molecule with multiple functional groups. It contains a piperazine ring, which is a six-membered ring containing two nitrogen atoms, and two aromatic rings, one of which is a pyridine . The molecule also contains several chlorine and fluorine atoms, which can significantly affect its chemical properties .
Molecular Structure Analysis
The molecular structure of this compound is quite complex due to the presence of multiple functional groups and heteroatoms. The piperazine ring provides a basic character to the molecule, while the aromatic rings contribute to its stability and rigidity .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the piperazine ring could make it a base, while the chlorine and fluorine atoms could make it more reactive. It is soluble in methanol .Scientific Research Applications
Antitumor Activity
Compounds similar to 1-[4-(3-Chlorophenyl)piperazino]-2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-ethanone have been synthesized and shown promising antiproliferative effects against breast cancer cells, offering potential for antitumor applications (Yurttaş et al., 2014).
Antibacterial and Antifungal Activities
Derivatives of this compound have been found to exhibit moderate to significant antibacterial and antifungal activities in vitro. This indicates potential use in treating bacterial and fungal infections (Gan et al., 2010).
Structural Analysis
The structural properties of compounds including 1-[4-(3-Chlorophenyl)piperazino]-2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-ethanone have been analyzed, providing insights into their molecular configurations and potential interactions with biological targets (Hartung et al., 2003).
Antimicrobial Properties
These compounds have also shown promise in antimicrobial applications, with a focus on microwave-assisted synthesis enhancing their efficacy (Merugu et al., 2010).
Biochemical Analysis
The biochemical properties of related compounds have been extensively studied, providing a basis for understanding the pharmacological potential of 1-[4-(3-Chlorophenyl)piperazino]-2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-ethanone (Chavez-Eng et al., 1997).
Metabolic Studies
Research on related compounds has also included their metabolic pathways in the human body, which can inform the development and safe use of these compounds in medical applications (Goenechea et al., 1988).
properties
IUPAC Name |
1-[4-(3-chlorophenyl)piperazin-1-yl]-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16Cl2F3N3O/c19-13-2-1-3-14(9-13)25-4-6-26(7-5-25)17(27)10-16-15(20)8-12(11-24-16)18(21,22)23/h1-3,8-9,11H,4-7,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZSCDFNWKHTPIG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC(=CC=C2)Cl)C(=O)CC3=C(C=C(C=N3)C(F)(F)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16Cl2F3N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-(3-Chlorophenyl)piperazino]-2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-ethanone | |
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